1-bromo-2-naphthyl (3-bromopropanoyl)carbamate

• IUPAC Name: (1-bromonaphthalen-2-yl) N-(3-bromopropanoyl)carbamate
• InChI: InChI=1S/C14H11Br2NO3/c15-8-7-12(18)17-14(19)20-11-6-5-9-3-1-2-4-10(9)13(11)16/h1-6H,7-8H2,(H,17,18,19)
• InChI Key: RSONQWSJCVGYHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2Br)OC(=O)NC(=O)CCBr
• Molecular Formula: C14H11Br2NO3
• Molecular Weight: 401.05 g/mol

Description

1-bromo-2-naphthyl (3-bromopropanoyl)carbamate is a useful research compound. Its molecular formula is C14H11Br2NO3 and its molecular weight is 401.05 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 400.90852 g/mol and the complexity rating of the compound is 364. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Catalysis

• A novel ionic liquid, 1,3-disulfonic acid imidazolium hydrogen sulfate, was synthesized and utilized as a highly efficient catalyst for the preparation of 1-carbamatoalkyl-2-naphthols under solvent-free conditions, demonstrating its potential in green chemistry and organic synthesis (Zare, Yousofi, & Moosavi-Zare, 2012).

Environmental and Health Monitoring

• A study focused on the spectrofluorimetric determination of carbaryl and 1-naphthol in micellar media, highlighting the application of these compounds in environmental and health monitoring due to their association with potential adverse health impacts including neurological disorders and cancer (Ayala, Afonso, & González, 1991).

Detection and Analysis Techniques

• Eu3+ functionalized metal-organic frameworks were investigated for the effective detection of 1-naphthol, a biomarker for carbaryl in human urine. This study showcases the application of advanced materials for sensitive and rapid detection of environmental contaminants (Qin & Yan, 2018).

Photophysics and Materials Science

• Research into the photoarylation/alkylation of bromonaphthols has provided insights into the generation and reactivity of electrophilic carbene intermediates, contributing to the understanding of photochemistry and materials science (Pretali, Doria, Verga, Profumo, & Freccero, 2009).

Carbaryl Metabolic Pathway

• An evolutionary analysis of the carbaryl metabolic pathway in Pseudomonas sp. strain C5pp revealed the genetic organization and potential horizontal gene transfer events involved in the acquisition and assembly of the carbaryl degradation pathway, underscoring the importance of microbial processes in pesticide degradation and environmental remediation (Trivedi, Jangir, Sharma, & Phale, 2016).